Cas no 2228389-88-4 (4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol
• CAS No: 2228389-88-4
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5810679
• PubChem ID: 165973397
• Update Time: 2025-05-24

4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol
• EN300-1820105
• 2228389-88-4

• Inchi： 1S/C12H15F2NO/c13-10-2-1-8(7-11(10)14)12(15)5-3-9(16)4-6-12/h1-2,7,9,16H,3-6,15H2
• InChI Key： YUJJSBCODMGFAP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CCC(CC1)O)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol

4-Amino-4-(3,4-Difluorophenyl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(3,4-difluorophenyl)cyclohexan-1-ol is a complex organic compound with the CAS number 2228389-88-4. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmacology and materials science. The molecule consists of a cyclohexanol ring substituted with an amino group and a difluorophenyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and neuroprotective agents. The presence of the amino group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

The structural integrity of cyclohexan-1-ol derivatives is crucial for their pharmacokinetic properties. The difluorophenyl substituent introduces electronic effects that can modulate the compound's solubility and bioavailability. This makes 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol an attractive candidate for drug delivery systems. Moreover, the compound's stereochemistry plays a significant role in its interactions with biological targets, as highlighted in a recent review in *Nature Reviews Drug Discovery*.

In addition to its pharmacological applications, 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in *Chemistry of Materials* reported that derivatives of this compound can enhance the mechanical properties of MOFs, making them suitable for gas storage applications.

The synthesis of 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to improve yield and purity, as detailed in a 2022 study published in *Organic Process Research & Development*. The use of catalytic hydrogenation has been particularly effective in achieving high-quality products.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of ongoing research. A 2023 study in *Environmental Science & Technology* investigated the degradation pathways of cyclohexanols under various environmental conditions, providing insights into their potential risks to aquatic ecosystems.

In conclusion, 4-amino-4-(3,4-difluorophenyl)cyclohexan-1-ol is a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.